2-Phenylbutyric acid
2-Phenylbutyric acid
2-phenylbutyric acid is a monocarboxylic acid that is butyric acid substituted by a phenyl group at position 2. It has a role as a human xenobiotic metabolite. It is a monocarboxylic acid and a member of benzenes. It is functionally related to a butyric acid.
2-Phenylbutyric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
2-Phenylbutyric acid is a natural product found in Zea mays, Artemisia judaica, and other organisms with data available.
2-Phenylbutyric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
2-Phenylbutyric acid is a natural product found in Zea mays, Artemisia judaica, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
90-27-7
VCID:
VC20779727
InChI:
InChI=1S/C10H12O2/c1-2-9(10(11)12)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,11,12)
SMILES:
CCC(C1=CC=CC=C1)C(=O)O
Molecular Formula:
C10H12O2
Molecular Weight:
164.20 g/mol
2-Phenylbutyric acid
CAS No.: 90-27-7
Cat. No.: VC20779727
Molecular Formula: C10H12O2
Molecular Weight: 164.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-phenylbutyric acid is a monocarboxylic acid that is butyric acid substituted by a phenyl group at position 2. It has a role as a human xenobiotic metabolite. It is a monocarboxylic acid and a member of benzenes. It is functionally related to a butyric acid. 2-Phenylbutyric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). 2-Phenylbutyric acid is a natural product found in Zea mays, Artemisia judaica, and other organisms with data available. |
|---|---|
| CAS No. | 90-27-7 |
| Molecular Formula | C10H12O2 |
| Molecular Weight | 164.20 g/mol |
| IUPAC Name | 2-phenylbutanoic acid |
| Standard InChI | InChI=1S/C10H12O2/c1-2-9(10(11)12)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,11,12) |
| Standard InChI Key | OFJWFSNDPCAWDK-UHFFFAOYSA-N |
| SMILES | CCC(C1=CC=CC=C1)C(=O)O |
| Canonical SMILES | CCC(C1=CC=CC=C1)C(=O)O |
| Melting Point | 47.5 °C |
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